Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile

• Molecular Formula: C13H4N6S
• Molecular Weight: 276.28 g/mol
• IUPAC Name: 8-thia-1,3,6,10-tetrazatetracyclo[7.7.0.02,7.011,16]hexadeca-2,4,6,9,11,13,15-heptaene-4,5-dicarbonitrile
• InChI: InChI=1S/C13H4N6S/c14-5-8-9(6-15)17-12-11(16-8)19-10-4-2-1-3-7(10)18-13(19)20-12/h1-4H
• InChI Key: OHCQGDJLKLGMIE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C3N2C4=NC(=C(N=C4S3)C#N)C#N

Description

Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile, also known as PTB, is a heterocyclic compound that has attracted the attention of researchers due to its potential therapeutic properties. PTB is a member of the benzimidazole family and has a unique structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the suppression of cancer cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes such as topoisomerase II, which is involved in DNA replication. This leads to the suppression of cancer cell growth. Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile has also been shown to induce the production of reactive oxygen species, which can cause oxidative damage to cancer cells and lead to their death.

Advantages and Limitations for Lab Experiments

One of the advantages of Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile is that it is relatively easy to synthesize and can be produced in high yields. This makes it a cost-effective compound for use in laboratory experiments. However, one limitation of Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile is that it has low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile. One area of interest is the development of new cancer therapies based on Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile. Researchers are also investigating the potential use of Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile in the treatment of other diseases such as Alzheimer's and Parkinson's. Additionally, there is ongoing research into the mechanism of action of Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile, which could lead to the development of more effective therapies. Finally, there is interest in developing new synthesis methods for Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile that could improve its yield and solubility.

Synthesis Methods

Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile can be synthesized by the reaction of 2-aminopyrazine with 2-(methylthio)benzimidazole-5-carbonitrile in the presence of a base such as potassium carbonate. The reaction proceeds through a cyclization process that results in the formation of the Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile molecule. This synthesis method has been optimized to produce high yields of Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile and is relatively simple to perform.

Scientific Research Applications

Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that Pyrazino[2',3':4,5][1,3]thiazolo[3,2-a]benzimidazole-2,3-dicarbonitrile can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This makes it a potential candidate for the development of new cancer therapies.